4-(3-Acetylaminophenyl)phenol

• IUPAC Name: N-[3-(4-hydroxyphenyl)phenyl]acetamide
• InChI: InChI=1S/C14H13NO2/c1-10(16)15-13-4-2-3-12(9-13)11-5-7-14(17)8-6-11/h2-9,17H,1H3,(H,15,16)
• InChI Key: XQOBDZNWQCBRSU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC(=C1)C2=CC=C(C=C2)O
• Molecular Formula: C14H13NO2
• DSSTOX Substance ID: DTXSID50457989
• Molecular Weight: 227.26 g/mol
• CAS RN: 462660-26-0

Description

Cudraxanthone D is a natural xanthone compound extracted from the roots of the Cudrania tricuspidata Bureau. This compound is known for its anti-inflammatory, neuroprotective, and antioxidant properties . It has been studied for its potential therapeutic effects, particularly in the treatment of psoriasis and other inflammatory skin conditions .

Scientific Research Applications

Chemistry: It serves as a valuable compound for studying the chemical properties and reactivity of xanthones.

Biology: Cudraxanthone D is used in research to understand its effects on cellular processes and signaling pathways.

Medicine: The compound has shown promise in treating inflammatory skin conditions, neurodegenerative diseases, and as an antioxidant agent.

Industry: It is utilized in the development of natural product-based pharmaceuticals and cosmetics.

Safety and Hazards

The safety data sheet for “4-(3-Acetylaminophenyl)phenol” suggests that it should be handled with care. It advises against breathing in the dust, mist, gas, or vapors of the compound, and recommends using personal protective equipment and ensuring adequate ventilation when handling the compound.

Future Directions

While specific future directions for “4-(3-Acetylaminophenyl)phenol” are not available, the development of efficient methods for the synthesis and detection of phenolic compounds is a continuing area of research.

Mechanism of Action

Cudraxanthone D exerts its effects through multiple molecular targets and pathways:

Anti-inflammatory: It inhibits the phosphorylation of STAT1 and the nuclear translocation of NF-kB, reducing the expression of pro-inflammatory cytokines such as CCL17, IL-1β, IL-6, and IL-8.

Neuroprotective: The compound protects neuronal cells by reducing oxidative stress and inhibiting apoptosis.

Antioxidant: Cudraxanthone D scavenges free radicals and reactive oxygen species, thereby protecting cells from oxidative damage.

Biochemical Analysis

Biochemical Properties

It is known that this compound has a molecular weight of 227.26

Cellular Effects

It is suggested that this compound may have an inhibitory effect on COX-1 and COX-2 enzymes, indicating its potential role in pain and thermoregulatory pathways.

Molecular Mechanism

It is suggested that this compound may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression

Temporal Effects in Laboratory Settings

Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is currently lacking .

Dosage Effects in Animal Models

Information on any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses, is currently lacking .

Preparation Methods

Synthetic Routes and Reaction Conditions: Cudraxanthone D can be synthesized through various chemical reactions involving the precursor compounds found in the roots of Cudrania tricuspidata. The extraction process typically involves the use of organic solvents to isolate the compound from the plant material .

Industrial Production Methods: In an industrial setting, the production of Cudraxanthone D involves large-scale extraction and purification processes. The roots of Cudrania tricuspidata are harvested, dried, and ground into a fine powder. This powder is then subjected to solvent extraction, followed by chromatographic techniques to purify the compound .

Chemical Reactions Analysis

Types of Reactions: Cudraxanthone D undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and enhancing its pharmacological properties .

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide are used under controlled conditions to oxidize Cudraxanthone D.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are employed to reduce the compound.

Substitution: Substitution reactions often involve the use of halogenating agents or nucleophiles to introduce new functional groups into the molecule.

Major Products: The major products formed from these reactions include various derivatives of Cudraxanthone D, which may exhibit enhanced or altered biological activities .

Comparison with Similar Compounds

Cudraxanthone D is unique among xanthones due to its specific molecular structure and pharmacological properties. Similar compounds include:

Cudraxanthone A, B, and C: These compounds share a similar xanthone backbone but differ in their functional groups and biological activities.

Neocyclomorusin: Another xanthone derivative with notable cytotoxic and antioxidant properties.

Cudraxanthone D stands out for its potent anti-inflammatory and neuroprotective effects, making it a valuable compound for further research and development .